Cas no 50460-41-8 ((Sp)-1,11-Dioxa-[11]paracyclophan-13-carbonsaeure)

• Product Name: (Sp)-1,11-Dioxa-[11]paracyclophan-13-carbonsaeure
• CAS No: 50460-41-8
• MF: C₁₆H₂₂O₄
• MW: 278.343485355377
• CID: 2028350
• PubChem ID: 131855933
• Update Time: 2025-04-21

(Sp)-1,11-Dioxa-[11]paracyclophan-13-carbonsaeure Chemical and Physical Properties

Names and Identifiers

• (Sp)-1,11-Dioxa-[11]paracyclophan-13-carbonsaeure
• (sp)-1,11-dioxa-[11]paracyclophane-13-carboxylic acid
• 2,12-Dioxabicyclo[11.2.2]heptadeca-13,15,16-triene-14-carboxylic acid, (R)-
• 50460-41-8
• DTXSID401142708

• Inchi： 1S/C16H22O4/c17-16(18)14-12-13-8-9-15(14)20-11-7-5-3-1-2-4-6-10-19-13/h8-9,12H,1-7,10-11H2,(H,17,18)
• InChI Key： AJFAUKPGLHAWEQ-UHFFFAOYSA-N
• SMILES： O1C2C=CC(=CC=2C(=O)O)OCCCCCCCCC1

Computed Properties

• Exact Mass: 278.15180918Da
• Monoisotopic Mass: 278.15180918Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers